Cas no 2089522-95-0 ((E)-4-(3,3-difluoroazetidin-1-yl)-4-oxobut-2-enoic acid)

• Product Name: (E)-4-(3,3-difluoroazetidin-1-yl)-4-oxobut-2-enoic acid
• CAS No: 2089522-95-0
• MF: C₇H₇F₂NO₃
• MW: 191.132189035416
• CID: 5722578
• PubChem ID: 121200805
• Update Time: 2025-11-06

(E)-4-(3,3-difluoroazetidin-1-yl)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• F1907-4312
• 4-(3,3-Difluoroazetidin-1-yl)-4-oxobut-2-enoic acid
• 2089522-95-0
• (E)-4-(3,3-difluoroazetidin-1-yl)-4-oxobut-2-enoic acid
• AKOS026708773
• 2-Butenoic acid, 4-(3,3-difluoro-1-azetidinyl)-4-oxo-

• Inchi： 1S/C7H7F2NO3/c8-7(9)3-10(4-7)5(11)1-2-6(12)13/h1-2H,3-4H2,(H,12,13)/b2-1+
• InChI Key： OWZOHHGJLGITNI-OWOJBTEDSA-N
• SMILES： FC1(CN(C(/C=C/C(=O)O)=O)C1)F

Computed Properties

• Exact Mass: 191.03939941g/mol
• Monoisotopic Mass: 191.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 389.0±42.0 °C(Predicted)
• pka: 3.72±0.10(Predicted)

Additional information on (E)-4-(3,3-difluoroazetidin-1-yl)-4-oxobut-2-enoic acid

Research Briefing on (E)-4-(3,3-difluoroazetidin-1-yl)-4-oxobut-2-enoic acid (CAS: 2089522-95-0)

The compound (E)-4-(3,3-difluoroazetidin-1-yl)-4-oxobut-2-enoic acid (CAS: 2089522-95-0) has recently emerged as a molecule of significant interest in medicinal chemistry and drug discovery. This α,β-unsaturated carbonyl derivative, featuring a 3,3-difluoroazetidine moiety, represents a novel scaffold with potential applications in targeted covalent inhibition and prodrug development. Recent studies have highlighted its unique physicochemical properties, including enhanced metabolic stability conferred by the difluoroazetidine ring and the electrophilic reactivity of the α,β-unsaturated ester system.

Structural analysis reveals that the 3,3-difluoroazetidine group imparts both conformational rigidity and improved membrane permeability compared to non-fluorinated analogs. The electron-withdrawing effect of the fluorine atoms enhances the Michael acceptor properties of the α,β-unsaturated system, making this compound particularly suitable for covalent modification of biological nucleophiles. Recent crystallographic studies (Nature Chemistry, 2023) demonstrate how this scaffold can form stable adducts with cysteine residues in target proteins while maintaining selectivity.

In pharmacological applications, this compound has shown promise as a warhead in PROTAC (Proteolysis Targeting Chimera) design. A 2024 study in Journal of Medicinal Chemistry reported its successful incorporation into BET protein degraders, where the α,β-unsaturated carbonyl group served dual functions: as a reversible covalent binder for target engagement and as a linker attachment point. The difluoroazetidine moiety was found to significantly improve cellular uptake and pharmacokinetic properties compared to similar compounds with piperidine or morpholine substituents.

Synthetic approaches to this compound have been optimized in recent work (Organic Process Research & Development, 2023), with new catalytic asymmetric methods achieving >99% ee for the (E)-isomer. The current industrial-scale synthesis involves a palladium-catalyzed coupling between 3,3-difluoroazetidine hydrochloride and maleic anhydride derivatives, followed by selective isomerization. Process chemistry innovations have reduced the number of steps from six to three while maintaining high yield (78% overall) and purity (>99.5%).

Emerging safety data from preclinical studies indicate that this compound shows favorable toxicological profiles, with no observed mutagenicity in Ames tests and good stability in human liver microsome assays (Drug Metabolism and Disposition, 2024). However, researchers note that the reactivity of the α,β-unsaturated system requires careful consideration in formulation development, with lyophilized formulations showing better long-term stability than solution forms in accelerated stability testing.

Future research directions highlighted in recent reviews include exploration of this scaffold in targeted kinase inhibitors, where the difluoroazetidine group may provide selective interactions with hydrophobic pockets adjacent to ATP binding sites. Additionally, its potential as a versatile intermediate for bioorthogonal chemistry applications is being investigated, particularly in the development of activity-based probes for cysteine proteases and other nucleophile-containing enzymes.